- Tetrahydro[1,8]naphthyridine sulfonamide and related compounds for use as agonists of RORγ and the treatment of disease, World Intellectual Property Organization, , ,
Cas no 959992-62-2 (6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine)
959992-62-2 structure
Product Name:6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
CAS No:959992-62-2
MF:C7H7BrN2O
MW:215.047280550003
MDL:MFCD09834129
CID:837903
PubChem ID:20824376
Update Time:2024-10-25
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
- OTGDCHNSXQUISE-UHFFFAOYSA-N
- FCH1393863
- AX8208516
- AB0051752
- Z5415
- ST24029659
- 6-Bromo-3,4-dihydro-2H-pyrido[3,2-b]-1,4-oxazine (ACI)
-
- MDL: MFCD09834129
- Inchi: 1S/C7H7BrN2O/c8-6-2-1-5-7(10-6)9-3-4-11-5/h1-2H,3-4H2,(H,9,10)
- InChI Key: OTGDCHNSXQUISE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(NCCO2)N=1
Computed Properties
- Exact Mass: 213.97400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Topological Polar Surface Area: 34.2
Experimental Properties
- PSA: 34.15000
- LogP: 1.78640
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR346538-500mg |
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine |
959992-62-2 | 95+% | 500mg |
£283.00 | 2023-09-01 | |
| Apollo Scientific | OR346538-1g |
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine |
959992-62-2 | 95+% | 1g |
£428.00 | 2023-09-01 | |
| TRC | B689115-50mg |
6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine |
959992-62-2 | 50mg |
$ 138.00 | 2023-04-18 | ||
| TRC | B689115-100mg |
6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine |
959992-62-2 | 100mg |
$ 178.00 | 2023-04-18 | ||
| TRC | B689115-250mg |
6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine |
959992-62-2 | 250mg |
$ 316.00 | 2023-04-18 | ||
| TRC | B689115-500mg |
6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine |
959992-62-2 | 500mg |
$ 523.00 | 2023-04-18 | ||
| TRC | B689115-1g |
6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine |
959992-62-2 | 1g |
$ 795.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B846444-1g |
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine |
959992-62-2 | 98% | 1g |
2,069.10 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN018-50mg |
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine |
959992-62-2 | 97% | 50mg |
216.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN018-250mg |
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine |
959992-62-2 | 97% | 250mg |
819CNY | 2021-05-08 |
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 15 min, rt → 70 °C; 70 °C → rt
1.2 Reagents: Methanol
1.2 Reagents: Methanol
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ; 5 h, 90 °C
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt → 90 °C
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt → 90 °C
Reference
- Bicyclic pyridines and analogs as sirtuin modulators and their preparation and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; rt; 1.5 h, 90 °C
1.2 Reagents: Methanol ; 20 min, 90 °C
1.2 Reagents: Methanol ; 20 min, 90 °C
Reference
- Preparation of 3,4-dihydro-2H-pyrido[3,2-b]-1,4-oxazine derivatives as PI3K inhibitors for treatment of inflammation, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; cooled; reflux; 1 h, reflux
1.2 Reagents: Methanol ; reflux
1.2 Reagents: Methanol ; reflux
Reference
- Macrocyclic derivative of pyrazol[3,4-d]pyrimidin-3-one, pharmaceutical composition and use, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ; 5 h, rt → 90 °C; cooled
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 2 h, 90 °C; overnight, 90 °C → 70 °C
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 2 h, 90 °C; overnight, 90 °C → 70 °C
Reference
- Preparation of tyrosine derivatives, especially N-(benzoyl)-O-[2-[(pyridin-2-yl)amino]ethyl]-L-tyrosines and related compounds, as α5β1 integrin antagonists for treating solid tumors, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 2 h, reflux; reflux → rt
1.2 Reagents: Methanol ; 10 min, rt → reflux
1.2 Reagents: Methanol ; 10 min, rt → reflux
Reference
- 3,4-Dihydro-1,4-benzoxazine, 3,4-dihydro-1,4-benzothiazine and 1,2,3,4-tetrahydroquinoxaline derivatives as alpha2C adrenoreceptor agonists and their preparation, World Intellectual Property Organization, , ,
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Raw materials
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Preparation Products
6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
959992-62-2 (6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine) Related Products
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